Cas no 834869-22-6 (Benzoic acid, 3-[[(1-methylethyl)sulfonyl]amino]-, methyl ester)

• Product Name: Benzoic acid, 3-[[(1-methylethyl)sulfonyl]amino]-, methyl ester
• CAS No: 834869-22-6
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 670982
• PubChem ID: 59984563
• Update Time: 2025-04-19

Benzoic acid, 3-[[(1-methylethyl)sulfonyl]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[(1-methylethyl)sulfonyl]amino]-, methyl ester
• methyl 3-(propan-2-ylsulfonylamino)benzoate
• DTXSID40733406
• SCHEMBL4191490
• Methyl 3-[(propane-2-sulfonyl)amino]benzoate
• 834869-22-6

• Inchi： 1S/C11H15NO4S/c1-8(2)17(14,15)12-10-6-4-5-9(7-10)11(13)16-3/h4-8,12H,1-3H3
• InChI Key： ACCINDWORIAUQI-UHFFFAOYSA-N
• SMILES： S(C(C)C)(NC1C=CC=C(C(=O)OC)C=1)(=O)=O

Computed Properties

• Exact Mass: 257.07217913g/mol
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.8Ų